Cas no 210158-23-9 (Benzonitrile, 4-[(2-phenylethyl)amino]-)

• Product Name: Benzonitrile, 4-[(2-phenylethyl)amino]-
• CAS No: 210158-23-9
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 1397725
• Update Time: 2024-08-16

Benzonitrile, 4-[(2-phenylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(2-phenylethyl)amino]-

• Inchi： 1S/C15H14N2/c16-12-14-6-8-15(9-7-14)17-11-10-13-4-2-1-3-5-13/h1-9,17H,10-11H2
• InChI Key： ZLOPOAKCYHQRMT-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(NCCC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 222.11582

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 422.8±38.0 °C(Predicted)
• PSA: 35.82
• pka: 1.56±0.50(Predicted)